molecular formula C13H7ClFN B8367078 3'-Chloro-3-fluorobiphenyl-2-carbonitrile

3'-Chloro-3-fluorobiphenyl-2-carbonitrile

Cat. No.: B8367078
M. Wt: 231.65 g/mol
InChI Key: PRSUBUMPAOTMCD-UHFFFAOYSA-N
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Description

3'-Chloro-3-fluorobiphenyl-2-carbonitrile is a useful research compound. Its molecular formula is C13H7ClFN and its molecular weight is 231.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H7ClFN

Molecular Weight

231.65 g/mol

IUPAC Name

2-(3-chlorophenyl)-6-fluorobenzonitrile

InChI

InChI=1S/C13H7ClFN/c14-10-4-1-3-9(7-10)11-5-2-6-13(15)12(11)8-16/h1-7H

InChI Key

PRSUBUMPAOTMCD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)C2=C(C(=CC=C2)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a dry round bottom flask were added 2-fluoro-6-iodobenzonitrile (500 mg; 2.02 mmol), 3-chlorophenyl boronic acid (380 mg; 2.43 mmol), sodium carbonate (2.32 g; 21.86 mmol), tetrakis(triphenylphosphine)palladium(0) (77 mg; 0.07 mmol), DME (20 mL) and water (20 mL) and heated to reflux for 8 hours. The reaction mixture was cooled to room temperature and extracted with ethyl acetate (3×), washed with brine (1×) and water (1×). Organic layers were combined and dried over sodium sulfate and then filtered and solvent removed to yield crude material which was purified by column chromatography (4% ethyl acetate/hexane) to obtain 150 milligrams of 3′-chloro-3-fluorobiphenyl-2-carbonitrile.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
380 mg
Type
reactant
Reaction Step One
Quantity
2.32 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
77 mg
Type
catalyst
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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